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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzothiazole

Cat. No.: B104352

An In-depth Technical Guide to 2-Amino-6-
methoxybenzothiazole

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the physical, chemical, and
biological properties of 2-Amino-6-methoxybenzothiazole (CAS No: 1747-60-0). It is a vital
intermediate in the synthesis of various organic compounds, including pharmaceuticals, dyes,
and agrochemicals.[1] This guide consolidates key data on its properties, spectral
characteristics, and experimental protocols, and outlines its significant applications in medicinal
chemistry and materials science.

Core Physical and Chemical Properties

2-Amino-6-methoxybenzothiazole is an organic compound featuring a benzothiazole core
structure, which is a benzene ring fused to a thiazole ring.[2] It presents as a fine, off-white to
light tan powder at room temperature.[3][4] The presence of an amino group and a methoxy
group at specific positions on the benzothiazole framework contributes to its chemical reactivity
and potential applications.[2] The compound is stable under normal conditions but may be
sensitive to light and is incompatible with strong oxidizing agents.[5][6][7]

Table 1: Physical and Chemical Properties of 2-Amino-6-methoxybenzothiazole
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Property Value Source(s)
Molecular Formula CsHsN20S [41[8]
Molecular Weight 180.23 g/mol [31141[8]
CAS Number 1747-60-0 [3][8]
Fine off-white to light tan
Appearance [31141(5]
powder
Melting Point 165-167 °C [4][5]
240 °C[4][5][7]; Decomposes
Boiling Point at 464 °F (240 °C) at 760 [B14151[7]
mmHg[3]
Insoluble in water[6][7][9]; less
Solubility than 1 mg/mL at 70 °F (21 °C) [B14161[71[9]
[31[4]
Density 1.359 g/cm3 [4]
Vapor Pressure 0.000142 mmHg at 25 °C [5][10]

pKa

4.50 (+1) at 25 °C

[7]

IUPAC Name

6-methoxy-1,3-benzothiazol-2-

amine

[3]4]

Spectral Data

The structural characteristics of 2-Amino-6-methoxybenzothiazole have been elucidated

through various spectroscopic techniques.

Table 2: Spectral Data Summary for 2-Amino-6-methoxybenzothiazole
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Technique Data Highlights Source(s)

1H NMR Spectra available for review. [11][12]

GC-MS and MS-MS data
Mass Spectrometry ) [3]
available through NIST.

FTIR (KBr-Pellet) and ATR-IR
Infrared (IR) Spectroscopy ) [3]
spectra are available.

UV Spectroscopy UV spectral data is available. [3]

Raman spectral data is
Raman Spectroscopy ) [3]
available.

Experimental Protocols
Synthesis of 2-Amino-6-methoxybenzothiazole

A common method for the synthesis of 2-Amino-6-methoxybenzothiazole involves the
reaction of p-anisidine (p-methoxyaniline) with potassium thiocyanate and bromine in glacial
acetic acid.[13]

Detailed Methodology:

Reactant Preparation: Dissolve 0.1 mole of p-anisidine and 0.1 mole of potassium
thiocyanate in 100 mL of glacial acetic acid.[7]

e Cooling: Cool the mixture in an ice bath with stirring for 10-20 minutes.[7]

e Bromination: Slowly add a solution of 0.1 mole of bromine in glacial acetic acid dropwise to
the cooled mixture. The rate of addition should be controlled to maintain the reaction
temperature below 10 °C.[7]

» Reaction: After the addition is complete, continue stirring the reaction mixture at room
temperature for 2-4 hours.[7]

« |solation of Intermediate: The resulting hydrobromide salt precipitate is separated by filtration
and washed with glacial acetic acid, then dried.[7]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/SpectrumEN_1747-60-0_1HNMR.htm
https://www.researchgate.net/publication/228491365_SYNTHESIS_AND_ANTHELMINTIC_ACTIVITY_OF_2-AMINO-6-SUBSTITUTED_BENZOTHIAZOLES
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxybenzothiazole
https://www.benchchem.com/product/b104352?utm_src=pdf-body
https://www.benchchem.com/product/b104352?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/ja01178a043
https://m.chemicalbook.com/ProductChemicalPropertiesCB0152684_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0152684_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0152684_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0152684_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0152684_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Neutralization: Dissolve the dried salt in hot water and basify by adjusting the pH to 11.0 with
ammonia solution.[7]

» Final Product Isolation: The precipitated 2-Amino-6-methoxybenzothiazole is filtered,
washed with water, and dried.[7]

e Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC) using a toluene:acetone (8:2) solvent system.[7]
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Synthesis Workflow of 2-Amino-6-methoxybenzothiazole
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Caption: Synthesis workflow for 2-Amino-6-methoxybenzothiazole.
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Purification

The crude product can be purified by recrystallization from a suitable solvent such as benzene
or a mixture of equal volumes of concentrated hydrochloric acid and 95% ethanol.[13] In the
latter case, the resulting hydrochloride salt is dissolved in water, and the free base is
precipitated with sodium carbonate.[13]

Chemical Reactivity and Applications

2-Amino-6-methoxybenzothiazole serves as a versatile building block for the synthesis of
more complex molecules.[1] Its primary amine and benzothiazole core are key to its reactivity.

o Synthesis of Schiff Bases and 4-Thiazolidinones: It is a key intermediate in the preparation of
novel Schiff bases and 4-thiazolidinones, compounds which are investigated for their
potential biological activities.[4][6]

o Synthesis of 2-Cyano-6-methoxybenzothiazole: This compound is used in the synthesis of 2-
cyano-6-methoxybenzothiazole, which is a key intermediate for the synthesis of firefly
luciferin.[6]

o Sandmeyer Reaction: It undergoes a Sandmeyer reaction when heated with isoamyl nitrite
and copper(ll) bromide to yield 2-bromo-6-methoxybenzothiazole.[14]

e Pharmaceutical and Agrochemical Development: The benzothiazole nucleus is present in
many compounds with interesting biological activities, including antimicrobial, antitumor, and
anti-inflammatory properties.[15] This makes 2-Amino-6-methoxybenzothiazole a valuable
scaffold in drug discovery and in the formulation of fungicides and herbicides.[1][15]

e Dye Intermediate: It is used in the manufacturing of cationic dyes, such as cationic brilliant
blue RL and cationic yellow 2RL.[16]
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Reactivity and Applications of 2-Amino-6-methoxybenzothiazole
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Caption: Key reactions and applications of 2-Amino-6-methoxybenzothiazole.

Safety and Handling

2-Amino-6-methoxybenzothiazole is considered hazardous. It is toxic if swallowed and may
cause skin, eye, and respiratory irritation.[17] It is also suspected of causing genetic defects.
[18]

» Precautionary Statements: Obtain special instructions before use. Do not handle until all
safety precautions have been read and understood. Wear protective gloves, clothing, eye,
and face protection. Wash skin thoroughly after handling. Do not eat, drink, or smoke when
using this product.[18]

o First Aid: If swallowed, immediately call a poison center or doctor. Rinse mouth. If exposed or
concerned, get medical advice/attention.[17]
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o Spill Cleanup: For small spills, dampen the solid material with 60-70% ethanol and transfer it
to a suitable container. Use absorbent paper dampened with the same solvent to clean up
any remaining material. Seal all contaminated materials in a vapor-tight plastic bag for
disposal.[9]

This guide serves as a foundational resource for professionals engaged in research and
development involving 2-Amino-6-methoxybenzothiazole. For detailed safety information,
always refer to the specific Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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